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Compound of Interest

Compound Name: L-Homocysteic acid

Cat. No.: B075922 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
L-Homocysteic acid (L-HCA) is a sulfur-containing excitatory amino acid that is structurally

related to glutamate. It is considered a putative endogenous neuromodulator due to its potent

excitatory effects on central neurons and its interaction with glutamate receptors. This

document provides a technical overview of the current understanding of L-HCA's role in the

central nervous system, focusing on its receptor interactions, signaling pathways, and the

experimental methodologies used for its study.

Quantitative Data: Receptor Binding and Functional
Assays
The neuromodulatory effects of L-HCA are primarily mediated through its action on ionotropic

and metabotropic glutamate receptors. The following table summarizes key quantitative data

from various studies. (Note: The following data is illustrative and should be populated with

values from specific research articles).
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Signaling Pathways of L-Homocysteic Acid
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L-HCA exerts its effects by activating multiple downstream signaling cascades upon binding to

glutamate receptors. The primary pathways involve ionotropic receptor-mediated cation influx

and metabotropic receptor-mediated second messenger systems.
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To cite this document: BenchChem. [Technical Whitepaper: L-Homocysteic Acid as a
Putative Endogenous Neuromodulator]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b075922#l-homocysteic-acid-as-a-putative-
endogenous-neuromodulator]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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